N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(4-hydroxy-6-propylpyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(6-oxo-4-propyl-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H19N3O4S/c1-2-3-11-9-15(21)20-17(19-11)25-10-16(22)18-12-4-5-13-14(8-12)24-7-6-23-13/h4-5,8-9H,2-3,6-7,10H2,1H3,(H,18,22)(H,19,20,21)
• InChI Key: HVJNHJGEMCDGEB-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)SCC(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C17H19N3O4S
• Molecular Weight: 361.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(4-hydroxy-6-propylpyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C17H19N3O4S and its molecular weight is 361.42. The purity is usually 95%.
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Scientific Research Applications

Vibrational Spectroscopic Signatures and Molecular Interactions

Research has been conducted on the antiviral molecule N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl] acetamide, showing vibrational spectroscopic signatures via Raman and Fourier transform infrared spectroscopy. The study offers insights into the stability of similar molecules through natural bond orbital analysis, highlighting the importance of stereo-electronic interactions in molecular stability and potential antiviral activity (Jenepha Mary, Pradhan, & James, 2022).

Antibacterial and Antifungal Agents

Synthesis and pharmacological evaluation of N-substituted-N-(2,3-Dihydro-[1,4]benzodioxin-6-yl)-4-acetamidobenzenesulfonamides as valuable antibacterial agents have been reported. These compounds exhibited potent therapeutic potential against various Gram-negative and Gram-positive strains, underlining their significance in developing new antimicrobials (Abbasi et al., 2016).

Enzyme Inhibition for Therapeutic Applications

A study synthesized new 2-{2,3-dihydro-1,4-benzodioxin-6-yl[(4-methylphenyl) sulfonyl]amino}-N-(un/substituted-phenyl)acetamides as α-glucosidase and acetylcholinesterase inhibitors, demonstrating their enzyme inhibitory potential. This research highlights the therapeutic prospects of such compounds in managing diseases like diabetes and Alzheimer's through enzyme inhibition (Abbasi et al., 2019).

Molecular Docking and Computational Studies

Investigations into the binding modes and in vitro enzyme inhibition studies of O- and N-substituted derivatives of planetol, including computational docking against acetylcholinesterase and butyrylcholinesterase, have shown these compounds as potential cholinesterase inhibitors. These studies underscore the utility of computational tools in predicting the biological activities of novel compounds (Irshad et al., 2014).